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Introduction

Lithium disilicate (Li2Si205) has become a cornerstone material in modern restorative
dentistry due to its unique combination of excellent esthetics, high strength, and versatility.[1][2]
This glass-ceramic material is widely used for a variety of all-ceramic dental restorations,
including crowns, veneers, inlays, onlays, and even anterior three-unit bridges.[2][3][4] Its
popularity stems from its ability to mimic the optical properties of natural teeth while providing
sufficient durability for long-term clinical success.[2][5]

These application notes provide a comprehensive overview of lithium disilicate, including its
material composition, fabrication techniques, mechanical and optical properties, and clinical
applications. Detailed protocols for material testing and clinical application are also presented
to guide researchers and dental professionals in its effective use.

Material Composition and Properties

Lithium disilicate ceramics are a type of glass-ceramic composed primarily of silicon dioxide
(Si02) and lithium oxide (Li20).[6] The material's desirable properties are derived from its
unique microstructure, which consists of approximately 70% by volume of needle-like lithium
disilicate crystals embedded in a glassy matrix.[3] This interlocking crystal structure is key to
its high flexural strength and fracture toughness.[7][8]
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Other components, such as aluminum oxide (Al203), potassium oxide (K20), and phosphorus
oxide (P205), are added to modify the material's chemical and mechanical properties.[3][6]
Some newer formulations also incorporate zirconia (ZrO2) to create zirconia-reinforced lithium
silicate (ZLS) ceramics with enhanced strength.[6]

Mechanical and Optical Properties

The mechanical and optical properties of lithium disilicate can vary depending on the specific
product and fabrication method (heat-pressed vs. CAD/CAM). A summary of key quantitative
data is presented in the tables below.

Table 1: Mechanical Properties of Lithium Disilicate Ceramics

o Zirconia-
Heat-Pressed CADICAM Lithium . Lo
Property o o o Reinforced Lithium
Lithium Disilicate Disilicate .
Silicate (CADICAM)

Higher than
Flexural Strength ~440 MPa[1] 360 - 450 MPa[2] machinable lithium
disilicate[9]

Higher than
Fracture Toughness ~2.75 MPa-m?/[1] ~2.5 MPa-m*/?[1] machinable lithium
disilicate[9]

Higher than
Hardness Data varies by study Data varies by study machinable lithium
disilicate[9]

Higher than
Elastic Modulus Data varies by study Data varies by study machinable lithium
disilicate[9]

Table 2: Clinical Performance of Lithium Disilicate Restorations
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Restoration Type Observation Period  Survival Rate Success Rate

Monolithic Single

45 months 99.09%)[10] -
Crowns
Layered Single

45 months 98.17%][10] -
Crowns
Monolithic Fixed

45 months 95.45%][10] -

Dental Prostheses

98.7% (monolithic),

Veneers 45 months -
98.47% (layered)[10]
98.99% (monolithic)
Inlays/Onlays 45 months -
[10]
Chairside Fabricated
) 15 years 80.1%[11] 64.2%[11]
Single Crowns
3-Unit Monolithic
10 years 87.9%[1] 69.8%][1]
FDPs
Complete Coverage
5 years 95-100%[12] -
Prostheses
Complete Coverage
10 years 71.4-100%[12] -

Prostheses

Fabrication Techniques

There are two primary methods for fabricating lithium disilicate restorations: the heat-pressing
technique and computer-aided design/computer-aided manufacturing (CAD/CAM).[7]

» Heat-Pressing Technique: This method utilizes the lost-wax technique. A wax pattern of the
restoration is created, invested in a refractory material, and then burned out to create a mold.
A lithium disilicate ingot is then heated to a viscous state and pressed into the mold.[7][8]
This technique allows for the creation of multiple restorations in a single press cycle and
results in a fully crystallized material with high flexural strength.[8]
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o CAD/CAM Technique: In this digital workflow, the restoration is designed on a computer
using CAD software. The design is then sent to a milling machine that fabricates the
restoration from a partially crystallized block of lithium disilicate.[7] These "blue blocks"
contain lithium metasilicate crystals and are easier to mill.[1] After milling, the restoration
undergoes a crystallization firing in a porcelain furnace at approximately 840-850°C to
achieve its final strength, shade, and optical properties.[1][13] This final crystallization step
transforms the lithium metasilicate into lithium disilicate.[1]

CAD/CAM Technique

Milling from Partially
Crystallized Block

Crystallization Firing Glazing and Finishing

Digital Impression CAD Design
Heat-Press Technique
Wax Pattern Creation Investment Wax Burnout Press.”.‘g of Lithium Divesting and Finishing
Disilicate Ingot

Click to download full resolution via product page

Diagram 1: Fabrication workflows for lithium disilicate restorations.

Clinical Applications

The excellent mechanical and esthetic properties of lithium disilicate make it suitable for a
wide range of clinical applications in fixed prosthodontics.[1]

» Single Crowns: Lithium disilicate is a popular choice for both anterior and posterior single-
unit crowns due to its strength and natural appearance.[2]

o Veneers: The material's high translucency makes it an ideal choice for fabricating veneers to
improve the esthetics of anterior teeth.[2][5]

 Inlays and Onlays: For posterior teeth requiring partial coverage restorations, lithium
disilicate inlays and onlays offer a durable and esthetic solution.[1]
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» Anterior Three-Unit Bridges: Heat-pressed lithium disilicate can be used for anterior three-
unit fixed dental prostheses (FDPs), typically extending to the second premolar.[3]

» Implant-Supported Crowns: Lithium disilicate is also utilized for fabricating crowns for
dental implants.[3][4]

Experimental Protocols

Protocol 1: Determination of Flexural Strength (Three-
Point Bending Test)

Objective: To measure the flexural strength of a lithium disilicate ceramic.

Materials and Equipment:

Rectangular bar-shaped specimens of lithium disilicate (e.g., 25 mm x 4 mm x 2 mm)

Universal testing machine

Three-point bending fixture

Polishing equipment with diamond suspensions

Digital caliper

Methodology:

e Specimen Preparation:

o Fabricate rectangular bar specimens from the lithium disilicate material according to the
manufacturer's instructions (either by pressing or milling and crystallization).

o Ensure all surfaces are polished to a mirror-like finish using progressively finer diamond
suspensions to minimize surface flaws.

o Measure the dimensions (width and thickness) of each specimen at three locations using
a digital caliper and calculate the average.
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e Testing Procedure:

o Place the specimen on the supporting rollers of the three-point bending fixture in the
universal testing machine. The span between the supports should be standardized (e.g.,
20 mm).

o Apply a compressive load to the center of the specimen at a constant crosshead speed
(e.g., 0.5 mm/min) until fracture occurs.

o Record the fracture load (P) in Newtons.
» Calculation:

o Calculate the flexural strength (o) in Megapascals (MPa) using the following formula: o =
B*P*L)/(2*w*t?) Where:

P = Fracture load (N)

L = Span length (mm)

w = Specimen width (mm)

t = Specimen thickness (mm)
o Data Analysis:
o Repeat the test for a statistically significant number of specimens (e.g., n=10).

o Calculate the mean and standard deviation of the flexural strength values.
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Diagram 2: Experimental workflow for determining flexural strength.
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Protocol 2: Surface Treatment and Bonding for Adhesive
Cementation

Objective: To achieve a durable adhesive bond between a lithium disilicate restoration and
the tooth structure.

Materials and Equipment:

Lithium disilicate restoration

o Hydrofluoric acid (HF) etchant (typically 5%)[14]

» Silane coupling agent[14]

e Phosphoric acid etchant (for tooth structure)

o Dental bonding agent

» Resin cement (light-cure or dual-cure)[15]

e Curing light

 [solation materials (e.g., rubber dam)

Methodology:

A. Restoration Surface Treatment;

» Try-in: Before surface treatment, try in the restoration to verify fit, contacts, and occlusion.
Make any necessary adjustments with fine diamond burs, followed by polishing.

» Cleaning: Clean the internal surface of the restoration. If contaminated with saliva after try-in,
use a cleaning agent like Ivoclean or 37% phosphoric acid.[15][16]

» Hydrofluoric Acid Etching: Apply 5% hydrofluoric acid to the internal surface of the restoration
for 20 seconds.[14] This creates microporosities for micromechanical retention.[17]
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Rinsing and Drying: Thoroughly rinse the restoration with water and dry it completely with oil-
free air.

Silanization: Apply a single coat of a silane coupling agent to the etched surface and allow it
to react for 60 seconds.[18] The silane acts as a chemical bridge between the inorganic
ceramic and the organic resin cement.[14]

. Tooth Preparation and Cementation:

Isolation: Isolate the tooth to be restored using a rubber dam to ensure a clean and dry
working field.

Tooth Surface Cleaning: Clean the prepared tooth surface with a non-fluoridated pumice
paste.

Etching: Apply 37% phosphoric acid to the enamel for 30 seconds and to the dentin for 15
seconds.[15]

Rinsing and Drying: Thoroughly rinse the tooth and gently air-dry, avoiding desiccation of the
dentin.

Bonding Agent Application: Apply a dental bonding agent to the etched tooth surface
according to the manufacturer's instructions. Do not light-cure at this stage.[15]

Cement Application and Seating: Apply a thin layer of resin cement to the internal surface of
the silanized restoration. Seat the restoration on the prepared tooth with gentle, firm
pressure.

Excess Cement Removal: Remove excess cement from the margins.

Light Curing: Light-cure all surfaces of the restoration according to the cement
manufacturer's recommendations. For restorations thicker than 2mm, a dual-cure resin
cement is recommended.[15]
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Diagram 3: Logical relationship of components in the bonding protocol.

Biocompatibility

Lithium disilicate is generally considered a biocompatible material.[8] In vitro studies have
shown that it exhibits good cell viability and can support the growth of human gingival
fibroblasts.[1][19] Some studies suggest that lithium disilicate shows better biocompatibility
compared to zirconia and certain metal alloys in terms of inflammatory response.[1][19]
Specifically, cells grown on lithium disilicate have shown less expression of inflammatory
markers like TNFa compared to those on zirconia or titanium.[19][20] In vivo, all-ceramic
restorations, including those made of lithium disilicate, have not been found to induce
inflammatory reactions in patients with healthy periodontal tissues.[1]

Conclusion

Lithium disilicate is a highly versatile and reliable material for all-ceramic dental restorations.
Its combination of strength, esthetics, and biocompatibility has led to its widespread adoption in
clinical practice. Understanding the material's properties, fabrication techniques, and proper
clinical protocols is essential for achieving predictable and long-lasting restorative outcomes.
The detailed application notes and protocols provided here serve as a valuable resource for
researchers and clinicians working with this advanced dental ceramic.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Lithium Disilicate in
All-Ceramic Dental Restorations]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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